Cas no 20662-94-6 (Oxazole, 2-ethyl-4,5-diphenyl-)

Oxazole, 2-ethyl-4,5-diphenyl- structure
20662-94-6 structure
Product Name:Oxazole, 2-ethyl-4,5-diphenyl-
CAS No:20662-94-6
MF:C17H15NO
MW:249.307104349136
CID:1399516
PubChem ID:596979
Update Time:2025-04-20

Oxazole, 2-ethyl-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-ethyl-4,5-diphenyl-
    • 2-ethyl-4,5-diphenyl-1,3-oxazole
    • 2-Ethyl-4,5-diphenyl-1,3-oxazole #
    • SCHEMBL2760386
    • 2-Ethyl-4,5-diphenyloxazole
    • LRNAEIGJXGBLMO-UHFFFAOYSA-N
    • DTXSID00344451
    • DB-365082
    • 20662-94-6
    • Inchi: 1S/C17H15NO/c1-2-15-18-16(13-9-5-3-6-10-13)17(19-15)14-11-7-4-8-12-14/h3-12H,2H2,1H3
    • InChI Key: LRNAEIGJXGBLMO-UHFFFAOYSA-N
    • SMILES: O1C(CC)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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